N-butyl-1-(ethylsulfonyl)-4-piperidinecarboxamide

• IUPAC Name: N-butyl-1-ethylsulfonylpiperidine-4-carboxamide
• InChI: InChI=1S/C12H24N2O3S/c1-3-5-8-13-12(15)11-6-9-14(10-7-11)18(16,17)4-2/h11H,3-10H2,1-2H3,(H,13,15)
• InChI Key: QZUBOILZYYFUNQ-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=O)C1CCN(CC1)S(=O)(=O)CC
• Molecular Formula: C12H24N2O3S
• Molecular Weight: 276.40 g/mol

Description

Synthesis Analysis

The synthesis of N-butyl-1-(ethylsulfonyl)-4-piperidinecarboxamide and related compounds often involves complex organic reactions, including the use of chiral sulfinamides for asymmetric synthesis of N-heterocycles. This methodology allows for the creation of structurally diverse piperidines, pyrrolidines, azetidines, and their fused derivatives, highlighting the compound's versatility in synthesizing therapeutically relevant structures (Philip et al., 2020).

Molecular Structure Analysis

The molecular structure of this compound plays a crucial role in its reactivity and interaction with biological targets. The compound features a sulfonyl group attached to a piperidine ring, which is a common structural motif in many pharmacologically active molecules. This structure is critical for the compound's ability to engage in various chemical reactions and its potential biological activities.

Chemical Reactions and Properties

This compound participates in a range of chemical reactions, including N-dealkylation, which is common among arylpiperazine derivatives. These reactions are pivotal in understanding the compound's metabolism and potential pharmacological effects. Arylpiperazine derivatives, including those related to this compound, are known for their diverse pharmacological activities, such as antidepressant and anxiolytic effects (Caccia, 2007).